Cas no 1407997-82-3 (tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• CAS No: 1407997-82-3
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 4594755
• PubChem ID: 72207714
• Update Time: 2025-10-22

tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-2-(methylaminomethyl)-4,4-difluoropyrrolidine
• tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• (S)-tert-butyl 4,4-difluoro-2-((methylamino)methyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
• P13612
• tert-butyl (2S)-4,4-difluoro-2-(methylaminomethyl)pyrrolidine-1-carboxylate
• CS-0057613
• DTXSID101114388
• PB35461
• 1407997-82-3
• EN300-6286063
• tert-butyl (2S)-4,4-difluoro-2-

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-7-11(12,13)5-8(15)6-14-4/h8,14H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： LDLHTVXAQWRDGH-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)C[C@H]1CNC

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate

Research Brief on tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS: 1407997-82-3)

In recent years, the compound tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS: 1407997-82-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its difluoro and methylamino substituents, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The unique structural features of this compound, including its stereochemistry and fluorine atoms, contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold in drug discovery.

Recent studies have focused on optimizing the synthetic routes for tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined asymmetric synthesis approach utilizing catalytic hydrogenation and chiral auxiliaries, achieving an enantiomeric excess of >99%. This advancement is pivotal for large-scale production, addressing previous challenges associated with racemization and purification. Additionally, the compound's role as a precursor in the synthesis of protease inhibitors has been highlighted, with researchers demonstrating its utility in constructing peptidomimetics for antiviral applications.

In preclinical evaluations, derivatives of tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate have shown promising pharmacological profiles. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of small-molecule inhibitors targeting the SARS-CoV-2 main protease (Mpro). These inhibitors exhibited nanomolar potency and favorable pharmacokinetic properties, underscoring the scaffold's versatility in addressing emerging viral threats. Furthermore, the compound's potential in CNS drug development was explored in a 2022 Nature Communications paper, where it served as a key intermediate for gamma-aminobutyric acid (GABA) receptor modulators with improved blood-brain barrier penetration.

Despite these advancements, challenges remain in fully elucidating the compound's metabolic pathways and toxicity profile. Recent in vitro and in vivo studies have identified potential cytochrome P450 interactions, necessitating further structural optimization to mitigate off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with a focus on computational modeling and high-throughput screening to refine the scaffold's selectivity. The ongoing research underscores the compound's significance as a versatile building block in medicinal chemistry, with implications for both small-molecule and biologics development.

In conclusion, tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS: 1407997-82-3) represents a pivotal intermediate in contemporary drug discovery, bridging synthetic chemistry and therapeutic innovation. Its applications span antiviral, neurological, and antimicrobial domains, with recent methodological breakthroughs enhancing its accessibility for research and development. Future directions will likely explore its incorporation into multifunctional ligands and targeted delivery systems, further expanding its impact on precision medicine.